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Compound of Interest

Butanenitrile, 4-
Compound Name:
(dichlorophenyisilyl)-

Cat. No.: B090840

CAS Number: 1078-96-2

This technical guide serves to provide an overview of the currently available information for
"Butanenitrile, 4-(dichlorophenylsilyl)-" targeted towards researchers, scientists, and drug
development professionals.

Chemical Identification and Properties

A thorough search of scientific and regulatory databases confirms the Chemical Abstracts
Service (CAS) number for "Butanenitrile, 4-(dichlorophenylsilyl)-" to be 1078-96-2.[1][2][3]
This identifier is crucial for accurate tracking and sourcing of the compound.

Basic chemical property data is summarized in the table below.

Property Value Source
Molecular Formula C10H11CI2NSi U.S. EPA
3-
Synonyms Cyanopropylphenyldichlorosila ~ Multiple Suppliers
ne

Quantitative data beyond the molecular formula is not readily available in the public domain.
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Synthesis and Experimental Protocols

Despite a comprehensive search for detailed experimental protocols, specific synthesis
procedures for "Butanenitrile, 4-(dichlorophenylsilyl)-" are not publicly documented in
scientific literature or technical guides. The compound is listed in various chemical supplier
catalogs, suggesting its availability for research purposes, but the proprietary synthesis
methods are not disclosed.

No peer-reviewed articles detailing its use in specific experimental workflows, including reaction
kinetics, spectroscopic data, or applications in medicinal chemistry, were identified.

Applications in Drug Development and Signaling
Pathways

Currently, there is no available information in published research to suggest the use of
"Butanenitrile, 4-(dichlorophenylsilyl)-" in drug development or its interaction with any
biological signaling pathways. Its primary utility appears to be as a chemical intermediate or
building block, though specific applications are not well-documented.

Logical Relationship Diagram

Due to the limited information, a detailed experimental workflow or signaling pathway cannot be
constructed. However, a conceptual diagram illustrating the logical flow of information gathering
for a chemical entity like "Butanenitrile, 4-(dichlorophenylsilyl)-" is presented below.

Chemical Identification Physicochemical Properties

Nomenclature Spectroscopic Data | . .. . . . L.
i a Synthesis & Reactivity Application & Biological Activity
Synthesis Protocol H» Drug Development |—> Signaling Pathways
CAS Registry [ Molecular Formula Q

[—J

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b090840?utm_src=pdf-body
https://www.benchchem.com/product/b090840?utm_src=pdf-body
https://www.benchchem.com/product/b090840?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page
Caption: Logical workflow for chemical compound characterization.

Note: The colored nodes in the diagram represent the type of information sought. Blue nodes
indicate foundational identification, green for basic properties, red for synthetic details, and
yellow for application-specific data. The lack of detailed information for "Butanenitrile, 4-
(dichlorophenyilsilyl)-" prevents the full population of this workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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